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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

Diglyme-d14 (Bis(2-methoxyethyl-d7) ether). Given that detailed toxicological data for the

deuterated form is limited, this guide assumes its properties are analogous to its non-

deuterated counterpart, Diglyme (CAS 111-96-6). This approach ensures a conservative and

robust safety framework.

Introduction and Chemical Identity
Diglyme-d14 is the deuterated analog of Diethylene glycol dimethyl ether (Diglyme). It is a

high-boiling point aprotic solvent commonly used as a reaction medium for chemical syntheses,

such as Grignard reactions, and as a solvent for NMR spectroscopy.[1][2] Its deuteration

makes it particularly useful in NMR studies where proton signals from the solvent would be

undesirable.[2] While the substitution of hydrogen with deuterium can alter metabolic pathways

and reaction kinetics, the fundamental chemical hazards are considered equivalent to the non-

deuterated form.[3]

Synonyms: Bis(2-methoxyethyl)ether-d14, Diethylene glycol dimethyl ether-d14,

(CD3OCD2CD2)2O[2]

Hazard Identification and Classification
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Diglyme-d14 is classified as a hazardous substance. The primary concerns are its flammability

and its status as a reproductive toxin.

Flammability: Flammable liquid and vapor.[2] Vapors are heavier than air and may travel to

an ignition source.[4] Forms explosive mixtures with air at elevated temperatures.[4]

Reproductive Toxicity: May damage fertility or the unborn child.[2][5] This is a significant

long-term health hazard.

Peroxide Formation: Like many ethers, Diglyme-d14 can form explosive peroxides upon

exposure to air, heat, or light, especially during storage or distillation.[6][7]

Acute Toxicity: Not highly toxic with a single exposure, but can be irritating to the skin and

eyes.[5] It can be absorbed through the skin.[5]

Physical and Chemical Properties
The physical and chemical properties of Diglyme-d14 are summarized below, with data for the

non-deuterated form provided for comparison where specific data for the deuterated analog is

unavailable.
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Property Diglyme-d14
Diglyme (Non-
deuterated)

Reference

CAS Number 38086-00-9 111-96-6 [2]

Molecular Formula C6D14O3 C6H14O3 [8]

Molecular Weight 148.26 g/mol 134.17 g/mol [8][9]

Appearance Colorless liquid
Colorless liquid with a

mild, pleasant odor
[9]

Boiling Point 162 °C 162 °C [10]

Melting Point -68 °C -68 °C [10]

Flash Point Not available
51-70 °C (Closed

Cup)
[2][3]

Density 0.95 g/mL (at 20°C) 0.937 g/mL (at 20°C) [3][10]

Solubility in Water Miscible Miscible [11]

Vapor Density (Air=1) Not available 4.6 [3]

Toxicological Data
Toxicological data is primarily available for the non-deuterated form, Diglyme. It is presumed

that Diglyme-d14 exhibits similar toxicological properties.

Metric Value Species Route Reference

LD50
4760 - 5400

mg/kg
Rabbit, Rat Oral [4][10]

Health Hazard

May damage

fertility or the

unborn child.

Human

(presumed)

Dermal,

Inhalation, Oral
[2][5]
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Experimental Protocol: Preparation of an NMR
Sample
This protocol outlines the procedure for safely preparing a sample for NMR analysis using

Diglyme-d14, incorporating best practices for handling air- and moisture-sensitive solvents.

Objective: To dissolve an air-sensitive compound in Diglyme-d14 and transfer it to an NMR

tube under an inert atmosphere.

Materials:

Diglyme-d14, stored in a Sure/Seal™ bottle or equivalent

Air-sensitive compound

NMR tube and cap (PTFE recommended)

Glassware (small vials, pipettes), oven-dried at 150°C for at least 4 hours

Syringes and needles, oven-dried

Inert gas source (Nitrogen or Argon) with a manifold (Schlenk line)

Glovebox or glove bag (optional, but recommended)

Procedure:

Glassware Preparation: Ensure all glassware, including the NMR tube, syringes, and

needles, are scrupulously dry by heating them in an oven and allowing them to cool under a

stream of inert gas or in a desiccator.[8]

Inert Atmosphere: Conduct all manipulations under a positive pressure of dry inert gas

(Nitrogen or Argon). A Schlenk line or a glovebox is ideal.[9]

Compound Preparation: In a dry, inert-atmosphere-flushed vial, weigh the desired amount of

the air-sensitive compound.

Solvent Transfer:
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Using a dry, nitrogen-flushed syringe with a long needle, pierce the septum of the

Diglyme-d14 Sure/Seal™ bottle.[4]

Draw the required volume of Diglyme-d14 into the syringe.

To prevent contamination of the bulk solvent, it is good practice to first withdraw a small

amount of inert gas into the syringe before drawing the liquid.

Sample Dissolution:

Carefully inject the Diglyme-d14 from the syringe into the vial containing the air-sensitive

compound.

Gently agitate the vial to ensure the compound is fully dissolved. A vortex mixer can be

used.[8]

Transfer to NMR Tube:

Using another clean, dry syringe, draw the solution from the vial.

Transfer the solution into the oven-dried NMR tube, which should be kept under a positive

flow of inert gas.

Cap the NMR tube securely. For air-sensitive samples, specialized NMR tubes with J.

Young valves or threaded caps with septa are recommended.[9]

Cleaning: Immediately after use, rinse the syringes and needles with a suitable dry, non-

deuterated solvent (like anhydrous acetone) to prevent the reagent from reacting with

atmospheric moisture and seizing the syringe.[4]

Safe Handling and Storage Workflow
The following diagram illustrates the key stages and precautions for the safe handling and

storage of Diglyme-d14.
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Procurement and Receiving

Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store in a cool, dry, well-ventilated area
away from heat and ignition sources.

Store under inert atmosphere.

Transfer to Storage

Segregate from strong oxidants,
acids, and bases.

Date container upon receipt and opening.
Test for peroxides periodically.

Wear Appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Prepare for Use

Work in a chemical fume hood
to avoid inhaling vapors.

Use inert gas techniques
(e.g., Schlenk line) for transfers.

Ground/bond container and receiving equipment
to prevent static discharge.

Collect waste in a labeled,
sealed container.

Generate Waste

Dispose of as hazardous waste
according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diglyme-d14.
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Personal Protective Equipment (PPE) and
Emergency Procedures
A summary of recommended PPE and first aid measures is provided below.
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Category Recommendation Reference

Engineering Controls

Work in a well-ventilated area,

preferably in a chemical fume

hood.[4] Use explosion-proof

electrical and lighting

equipment.[6]

Eye/Face Protection
Wear chemical safety goggles

or a face shield.[12]

Skin Protection

Wear protective gloves (e.g.,

nitrile) and a lab coat.[12]

Change gloves immediately if

they become contaminated.

Respiratory Protection

If working outside of a fume

hood or if vapor concentrations

are high, use a respirator with

an organic vapor cartridge.[2]

In Case of Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes.[3] Seek

medical attention if irritation

develops.[12]

In Case of Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

[3] Seek immediate medical

attention.

In Case of Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.[12]

In Case of Ingestion Do NOT induce vomiting. Call

a physician or poison control
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center immediately.[6]

Fire Fighting

Use dry chemical, foam, or

carbon dioxide. Water spray

can be used to cool

containers.[2] Firefighters

should wear self-contained

breathing apparatus.[4]

Accidental Release

Remove all ignition sources.[2]

Absorb the spill with inert

material (e.g., sand,

vermiculite) and place it in a

suitable, sealed container for

disposal.[12] Ensure adequate

ventilation.[12]

Disposal Considerations
All waste containing Diglyme-d14 must be treated as hazardous waste.[7]

Collect waste in clearly labeled, tightly sealed containers.

Do not mix with incompatible waste streams.

Dispose of the waste in accordance with all local, state, and federal regulations. This

typically involves collection by a certified hazardous waste disposal company.[7]

Conclusion
Diglyme-d14 is a valuable solvent for specialized research applications. However, its

flammability, potential for peroxide formation, and significant reproductive toxicity necessitate

careful and informed handling. By adhering to the guidelines outlined in this document,

including the use of appropriate engineering controls, personal protective equipment, and

proper disposal methods, researchers can minimize the risks associated with its use. Always

consult the most recent Safety Data Sheet (SDS) from the supplier before working with this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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